Cas no 1261541-06-3 (5-Iodo-2-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 5-Iodo-2-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1261541-06-3
• MF: C₅H₃ClINO₃S
• MW: 319.504691362381
• CID: 4920585
• Update Time: 2025-08-04

5-Iodo-2-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C5H3ClINO3S/c6-12(10,11)4-1-3(7)2-8-5(4)9/h1-2H,(H,8,9)
• InChI Key： HSAVCTROHPLUJU-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(=C1)S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6

Additional information on 5-Iodo-2-hydroxypyridine-3-sulfonyl chloride

Comprehensive Overview of 5-Iodo-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1261541-06-3): Properties, Applications, and Innovations

5-Iodo-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1261541-06-3) is a specialized sulfonyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique iodo-hydroxypyridine backbone, serves as a versatile intermediate for constructing complex molecular architectures. Its reactive sulfonyl chloride group enables efficient coupling reactions, making it invaluable for drug discovery and material science applications.

In recent years, the demand for heterocyclic building blocks like 5-Iodo-2-hydroxypyridine-3-sulfonyl chloride has surged, driven by advancements in targeted therapeutics and bioconjugation techniques. Researchers frequently search for "sulfonyl chloride reactivity" or "iodopyridine derivatives in medicinal chemistry," reflecting its growing importance. The compound’s ability to facilitate C–N bond formation aligns with trends in covalent inhibitor design, a hot topic in oncology and antiviral drug development.

From a structural perspective, the electron-withdrawing sulfonyl group enhances the electrophilicity of adjacent carbons, while the hydroxyl and iodo substituents offer sites for further functionalization. This duality supports diverse applications, from fluorescent probes to peptide modification. Notably, its compatibility with click chemistry protocols has been explored in bioorthogonal labeling studies, addressing user queries like "how to modify biomolecules with sulfonyl chlorides."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under standard protocols, handling 5-Iodo-2-hydroxypyridine-3-sulfonyl chloride requires adherence to green chemistry principles—a frequently searched term among synthetic chemists. Innovations such as catalytic sulfonylation and solvent-free reactions are being investigated to improve its sustainability profile.

In summary, 5-Iodo-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1261541-06-3) exemplifies the intersection of structural versatility and practical utility in chemical research. Its role in addressing contemporary challenges—from precision medicine to sustainable synthesis—ensures its continued prominence in scientific literature and industrial applications.